Cas no 1267214-83-4 (Methyl 4-(2-chloro-5-thienyl)-4-oxobutyrate)

• Product Name: Methyl 4-(2-chloro-5-thienyl)-4-oxobutyrate
• CAS No: 1267214-83-4
• MF: C₉H₉ClO₃S
• MW: 232.683960676193
• MDL: MFCD11617570
• CID: 5178096
• Update Time: 2026-03-05

Methyl 4-(2-chloro-5-thienyl)-4-oxobutyrate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(2-chloro-5-thienyl)-4-oxobutyrate
• Methyl 4-(5-chlorothiophen-2-yl)-4-oxobutanoate
• Methyl4-(5-chlorothiophen-2-yl)-4-oxobutanoate
• 2-Thiophenebutanoic acid, 5-chloro-γ-oxo-, methyl ester

• MDL： MFCD11617570
• Inchi： 1S/C9H9ClO3S/c1-13-9(12)5-2-6(11)7-3-4-8(10)14-7/h3-4H,2,5H2,1H3
• InChI Key： YPYBIPWJLZMOOS-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(CCC(=O)OC)=O)S1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 232
• XLogP3: 2.3
• Topological Polar Surface Area: 71.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Gamma-keto acids and derivatives

Additional information on Methyl 4-(2-chloro-5-thienyl)-4-oxobutyrate

Methyl 4-(2-chloro-5-thienyl)-4-oxobutyrate: A Comprehensive Overview of Structural Properties and Emerging Applications

Methyl 4-(2-chloro-5-thienyl)-4-oxobutyrate (CAS No. 1267214-83-4) is a synthetically versatile organic compound that has garnered significant attention in contemporary chemical research due to its unique structural features and potential applications in pharmaceutical development, agrochemical innovation, and materials science. This compound belongs to the class of thienyl-substituted butyric acid derivatives, characterized by a substituted thiophene ring conjugated with a β-keto ester moiety. The molecular structure comprises a five-membered thiophene heterocycle bearing a chlorine atom at the 2-position and a methyl ester group at the 5-position, connected via a conjugated carbonyl system to an α,β-unsaturated ketone framework.

The core structural motif of Methyl 4-(2-chloro-5-thienyl)-4-oxobutyrate provides multiple points for functionalization, making it an attractive scaffold for drug discovery programs targeting G protein-coupled receptors (GPCRs) and nuclear receptor pathways. Recent studies have demonstrated that thiophene-based compounds exhibit enhanced metabolic stability compared to their benzene analogs, while the β-keto ester functionality offers opportunities for prodrug design through reversible hydrolysis under physiological conditions.

From a synthetic chemistry perspective, the preparation of CAS No. 1267214-83-4 typically involves multistep organic synthesis protocols starting from commercially available thiophene derivatives. Modern approaches leverage transition-metal-catalyzed cross-coupling reactions to introduce the chlorine substituent with high regioselectivity, followed by selective oxidation of the butyric acid precursor to form the α,β-unsaturated carbonyl system. These synthetic strategies align with green chemistry principles by minimizing byproduct formation and improving atom economy.

In the field of medicinal chemistry, compounds bearing the thienylbutyrate core have shown promising activity in preclinical models of metabolic disorders and neurodegenerative diseases. The chlorine substitution pattern on the thiophene ring has been correlated with improved blood-brain barrier permeability in computational docking studies against P-glycoprotein targets. Additionally, molecular dynamics simulations suggest that this structural motif may enhance binding affinity to peroxisome proliferator-activated receptors (PPARs), which are key regulators of lipid metabolism.

Recent advances in computational chemistry have further elucidated the electronic properties of Methyl 4-(2-chloro-5-thienyl)-4-oxobutyrate. Density functional theory (DFT) calculations reveal that the chlorine atom induces significant electron withdrawal through both inductive and conjugative effects, stabilizing the zwitterionic tautomeric form of the β-keto ester group. This electronic configuration may contribute to enhanced reactivity in nucleophilic addition reactions, making this compound valuable as an intermediate in asymmetric synthesis protocols.

The application potential of this compound extends beyond pharmaceutical development into materials science research areas such as organic electronics and photovoltaics. The conjugated π-electron system formed by the thiophene ring and carbonyl groups exhibits semiconducting properties that could be exploited in organic field-effect transistors (OFETs). Surface modification studies using self-assembled monolayers of CAS No. 1267214-83-4 have demonstrated tunable work function characteristics suitable for optoelectronic device fabrication.

In agrochemical research programs, compounds structurally related to Methyl 4-(2-chloro-5-thienyl)-4-oxobutyrate have shown herbicidal activity through inhibition of acetolactate synthase (ALS), a key enzyme in branched-chain amino acid biosynthesis in plants. While this specific compound has not yet entered commercial agricultural use, its structural features suggest potential as a lead candidate for developing site-specific herbicides with reduced environmental persistence compared to traditional sulfonylurea derivatives.

Spectroscopic characterization techniques including nuclear magnetic resonance (NMR), infrared spectroscopy (IR), and mass spectrometry have been instrumental in confirming the molecular identity and purity of this compound during synthesis validation processes. The characteristic IR absorption bands for carbonyl stretching vibrations appear at approximately 1710 cm⁻¹ for the ester group and 1680 cm⁻¹ for the conjugated ketone functionality, providing distinct spectral fingerprints for analytical identification.

Ongoing research into biocompatible polymers has identified novel copolymerization strategies involving Methyl 4-(2-chloro-5-thienyl)-4-oxobutyrate monomers to create biodegradable materials with controlled degradation profiles suitable for drug delivery systems or tissue engineering scaffolds. The hydrolytic instability of ester linkages combined with the inherent stability of thiophene rings allows precise tuning of material degradation rates through polymer architecture design.

In conclusion, Methyl 4-(2-chloro-5-thienyl)-4-oxobutyrate represents an important chemical entity at the intersection of medicinal chemistry, materials science, and synthetic organic chemistry domains. Its unique combination of electronic properties, synthetic accessibility, and functional versatility positions it as a valuable building block for future innovations across multiple scientific disciplines while maintaining compliance with modern chemical safety standards.